1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide

• IUPAC Name: 1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H18N4O2S/c1-13-6-8-14(9-7-13)22-17(24)16-11-21-19(23(2)18(16)25)26-12-15-5-3-4-10-20-15/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: CWCBOZDDJHZSOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN=C(N(C2=O)C)SCC3=CC=CC=N3
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

The compound “1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide” is a pyrimidine derivative. Pyrimidine derivatives are known for their wide range of pharmacological activities and have been employed in the design of privileged structures in medicinal chemistry. They are reported to exhibit diverse types of biological and pharmaceutical activities, including antimicrobial, antiviral, antitumor, and antifibrotic compounds.

Synthesis Analysis

The synthesis of this compound involves the design and preparation of libraries of novel heterocyclic compounds with potential biological activities. A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized. Unfortunately, the specific synthesis process for “1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide” is not detailed in the available resources.

Scientific Research Applications

Synthesis and Structural Analysis

1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide is a chemical entity involved in diverse synthetic and structural analyses, serving as a precursor or core structure in the synthesis of various compounds. For instance, the parallel solution-phase approach has facilitated the synthesis of a library of pyrimidine-5-carboxamides, showcasing a methodology for the generation of compounds with potential biological activities (Črček et al., 2012). Similarly, the compound's derivatives have been explored for antihypertensive activity, suggesting a structural basis for the development of therapeutic agents (Alam et al., 2010).

Antimicrobial Activity

The antimicrobial potential of derivatives of 1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide has been a subject of interest, with studies demonstrating the synthesis of novel compounds exhibiting significant activity against various strains of microorganisms. This includes research on 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, revealing compounds more active than reference drugs against certain bacteria and fungi (Kolisnyk et al., 2015).

Anticancer and Anti-inflammatory Properties

The exploration of 1-methyl-N-(4-methylphenyl)-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide derivatives extends to anticancer and anti-inflammatory applications. Novel thiopyrimidine-glucuronide compounds have been synthesized, showing promising biological activities and highlighting the compound's versatility in drug development processes (Wanare, 2022). Additionally, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the compound's relevance in the development of therapeutic agents for cancer and inflammatory diseases (Rahmouni et al., 2016).